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Compound of Interest

Compound Name: Triphenylsulfonium nonaflate

Cat. No.: B114817 Get Quote

An In-depth Technical Guide to the Health and Safety of Triphenylsulfonium Nonaflate

For researchers, scientists, and drug development professionals, a thorough understanding of

the health and safety profile of chemical reagents is paramount. This guide provides a

comprehensive overview of the available safety data for triphenylsulfonium nonaflate (TPS-

Nf), a commonly used photoacid generator in various industrial and research applications.

Physicochemical Properties
Triphenylsulfonium nonaflate is a solid, white to light yellow powder or crystal. A summary of

its key physical and chemical properties is presented below.

Property Value Source(s)

CAS Number 144317-44-2 [1][2][3][4][5][6]

Molecular Formula C₂₂H₁₅F₉O₃S₂ [1][2][3][4][5][6]

Molecular Weight 562.46 g/mol [2][3][4][5][6]

Melting Point 84-88 °C [1][2][3][5]

Solubility Approx. 50% in PGMEA [1][2][3]

Appearance
White to light yellow

powder/crystal
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Hazard Identification and Classification
Triphenylsulfonium nonaflate is classified as a hazardous substance. The following tables

summarize its GHS classification and the associated hazard and precautionary statements.

GHS Hazard Classification
Classification Code Description

Acute Toxicity, Oral (Category

3)
H301 Toxic if swallowed[4]

Skin Corrosion/Irritation

(Category 2)
H315 Causes skin irritation[3][4]

Serious Eye Damage/Eye

Irritation (Category 2A)
H319

Causes serious eye irritation[3]

[4]

Specific Target Organ Toxicity

— Single Exposure (Category

3), Respiratory Tract Irritation

H335
May cause respiratory

irritation[3][4]

Germ Cell Mutagenicity

(Category 2)
H341

Suspected of causing genetic

defects

Older Classification (Risk

Statements)
R36/37/38

Irritating to eyes, respiratory

system and skin[1][3]

GHS Hazard and Precautionary Statements
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Type Code Statement

Signal Word Danger[4]

Hazard H301 Toxic if swallowed[4]

H315 Causes skin irritation[3][4]

H319
Causes serious eye irritation[3]

[4]

H335
May cause respiratory

irritation[3][4]

H341
Suspected of causing genetic

defects

Precautionary P201 / P202

Obtain special instructions

before use / Do not handle

until all safety precautions

have been read and

understood

P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray[3][4]

P264
Wash skin thoroughly after

handling[3]

P270
Do not eat, drink or smoke

when using this product

P271
Use only outdoors or in a well-

ventilated area[3]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection[3]

P301+P316

IF SWALLOWED: Get

emergency medical help

immediately
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P302+P352
IF ON SKIN: Wash with plenty

of soap and water[3]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing[3]

P308+P313
IF exposed or concerned: Get

medical advice/attention

P405 Store locked up

P501

Dispose of contents/container

in accordance with local

regulations

Experimental Protocols for Toxicological
Assessment
While specific toxicological studies for triphenylsulfonium nonaflate are not detailed in the

provided results, the hazard classifications imply that standard toxicological assays were

performed. The general methodologies for these tests are outlined below.

Skin Irritation Test (General Protocol)
The potential of a substance to cause skin irritation is typically assessed using an in vivo

dermal irritation test, often conducted on rabbits.[7]

Test Substance Application: A small amount (e.g., 0.5 g) of the test substance is applied

directly to a shaved patch of skin on the animal.[7]

Observation: The application site is monitored for signs of erythema (redness) and edema

(swelling) at specific intervals over a period, which can be up to 14 days.[7]
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Scoring: The severity of the skin reactions is scored according to a standardized system.

These scores are then used to classify the substance's irritation potential.

Pathology: After the observation period, a pathological examination of the tissue may be

performed.[7]

Eye Irritation Test (General Protocol)
The eye irritation potential is evaluated to determine if a substance can cause reversible or

irreversible damage to the eye.

Test Substance Instillation: A small volume (e.g., 0.5 ml) of the substance is instilled into one

eye of an animal, typically a rabbit. The other eye serves as a control.[7]

Observation: The eyes are examined for signs of redness, swelling, discharge, ulceration,

and blindness at various time points after instillation.[7]

Duration: Observations continue for a set period, often up to 14 days, to assess the

reversibility of any effects.[7]

Alternative Methods: It is noted that several in vitro alternative testing methods are now

available to reduce or replace animal testing for eye irritation.[7]

Genetic Toxicology (General Assays)
The H341 classification ("Suspected of causing genetic defects") suggests that

triphenylsulfonium nonaflate has shown positive results in one or more genetic toxicology

assays. These studies evaluate a compound's ability to cause DNA or chromosomal damage.

[8]

Ames Test (Bacterial Reverse Mutation Assay): This in vitro test uses strains of Salmonella

typhimurium with mutations that render them unable to synthesize a specific amino acid. The

assay detects if the test chemical can cause a reverse mutation, allowing the bacteria to

grow in an amino-acid-deficient medium.[8]

In Vitro/In Vivo Chromosomal Aberration Assay: These tests expose mammalian cells (in

vitro) or animals (in vivo) to the substance and then examine the chromosomes of the cells

for structural damage.[8]
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In Vitro/In Vivo Micronucleus Assay: This assay detects damage to chromosomes or the

mitotic apparatus. It looks for the formation of small membrane-bound DNA fragments

(micronuclei) in the cytoplasm of cells that have undergone division after exposure to the test

substance.[8]

Exposure Control and First Aid
Given the hazardous nature of triphenylsulfonium nonaflate, strict adherence to safety

protocols is essential.

Handling and Personal Protective Equipment (PPE)
Ventilation: Handle only in a well-ventilated area or outdoors.[3][9]

PPE: Wear appropriate protective gloves, clothing, and eye/face protection.[3]

Hygiene: Wash hands and skin thoroughly after handling.[3] Avoid breathing dust and avoid

its formation.[9]

First Aid Measures
A systematic approach to accidental exposure is critical. The following workflow outlines the

recommended steps based on the type of exposure.
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Exposure Event

Immediate Response & First Aid

Medical Attention

Accidental Exposure to Triphenylsulfonium Nonaflate

Inhalation

Breathed in

Skin Contact

On Skin

Eye Contact

In Eyes

Ingestion

Swallowed

Move to fresh air.
If not breathing, give artificial respiration. Wash off with soap and plenty of water. Rinse cautiously with water for at least 15 minutes.

Remove contact lenses if present and easy to do.
Rinse mouth with water.

Never give anything by mouth to an unconscious person.

Consult a physician.
Show Safety Data Sheet to the doctor.

Click to download full resolution via product page

Caption: First aid workflow for exposure to triphenylsulfonium nonaflate.

Fire and Accidental Release Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide to extinguish fires.[9]

Firefighter Protection: Firefighters should wear self-contained breathing apparatus if

necessary.[9]

Accidental Release: In case of a spill, use personal protective equipment.[9] Avoid dust

formation and prevent the product from entering drains.[9] Sweep or shovel the material into

a suitable, closed container for disposal.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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